Cas no 1185026-82-7 (N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride)

• Product Name: N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride
• CAS No: 1185026-82-7
• MF: C₂₁H₂₇ClFN₃O₃S
• MW: 455.973786592484
• CID: 6147432
• PubChem ID: 45283880
• Update Time: 2025-06-10

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-2-(4-fluorophenyl)acetamide;hydrochloride
• N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-fluorophenyl)acetamide hydrochloride
• 1185026-82-7
• AKOS026684741
• N-{2-[(4-benzylpiperazin-1-yl)sulfonyl]ethyl}-2-(4-fluorophenyl)acetamide hydrochloride
• F5005-0076

• Inchi： 1S/C21H26FN3O3S.ClH/c22-20-8-6-18(7-9-20)16-21(26)23-10-15-29(27,28)25-13-11-24(12-14-25)17-19-4-2-1-3-5-19;/h1-9H,10-17H2,(H,23,26);1H
• InChI Key： ODOJWXHTTMEDSO-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(CC1C=CC(=CC=1)F)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.1445688g/mol
• Monoisotopic Mass: 455.1445688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride

N-{2-(4-Benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185026-82-7, known as N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine ring, a sulfonylethyl group, and a fluorophenyl acetamide moiety. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of 4-benzylpiperazine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The piperazine ring, a six-membered saturated heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the piperazine ring is substituted with a benzyl group, which enhances its lipophilicity and may improve its ability to cross biological membranes. This substitution pattern is also thought to influence the compound's binding affinity to various receptor systems.

The sulfonylethyl group attached to the piperazine ring introduces additional functionality to the molecule. Sulfonamides are known for their stability and ability to form hydrogen bonds, which can enhance bioavailability and receptor binding. The ethyl chain connecting the sulfonamide group to the rest of the molecule may also play a role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

The 2-(4-fluorophenyl)acetamide portion of the molecule adds further complexity to its structure. The fluorine atom at the para position of the phenyl ring is a common substituent in pharmaceutical compounds, as it can enhance both lipophilicity and metabolic stability. Acetamide groups are also frequently encountered in drug molecules due to their ability to form hydrogen bonds and improve solubility.

Recent research has focused on understanding the pharmacological activity of this compound. In vitro studies have demonstrated that it exhibits potent activity against various targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to modulate these targets suggests potential applications in treating conditions such as inflammation, pain, and neurodegenerative diseases.

One area of particular interest is its role in neuroprotective therapies. Preclinical studies have shown that this compound can reduce neuroinflammation and protect against oxidative stress, mechanisms that are implicated in diseases like Alzheimer's and Parkinson's. These findings have led to further investigations into its efficacy in animal models of neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, sulfonation, and acetylation. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has improved the efficiency and scalability of its production. These methods are critical for meeting the demands of preclinical and clinical trials.

The safety profile of this compound has also been extensively evaluated. Toxicological studies indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully characterize its safety profile and potential for chronic use.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic properties, such as improving its bioavailability and reducing clearance rates. Novel formulation strategies, including lipid-based delivery systems and prodrug approaches, are being explored to enhance its therapeutic index.

In conclusion, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(4-fluorophenyl)acetamide hydrochloride represents a promising lead compound with diverse pharmacological activities. Its unique structure, combined with recent advances in medicinal chemistry, positions it as a strong candidate for further development in treating various therapeutic areas. Continued research will undoubtedly shed more light on its potential applications and pave the way for its translation into clinical practice.